Cas no 1160246-44-5 (2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid)
2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid
- 2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid
- ({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid
- {[(3-ISOPROPYL-1,2-OXAZOL-4-YL)METHYL]SULFANYL}ACETIC ACID
- AKOS005169071
- 2-(((3-Isopropylisoxazol-4-yl)methyl)thio)aceticacid
- 2-{[3-(methylethyl)isoxazol-4-yl]methylthio}acetic acid
- STK510353
- EN300-92557
- 1160246-44-5
- KWB24644
- 2-[(3-propan-2-yl-1,2-oxazol-4-yl)methylsulfanyl]acetic acid
- 2-(((3-Isopropylisoxazol-4-yl)methyl)thio)acetic acid
-
- MDL: MFCD11215397
- Inchi: 1S/C9H13NO3S/c1-6(2)9-7(3-13-10-9)4-14-5-8(11)12/h3,6H,4-5H2,1-2H3,(H,11,12)
- InChI Key: WPGJDEULMXXMNU-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)CC1=CON=C1C(C)C
Computed Properties
- Exact Mass: 215.06161445Da
- Monoisotopic Mass: 215.06161445Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 88.6Ų
2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM486882-1g |
2-(((3-Isopropylisoxazol-4-yl)methyl)thio)acetic acid |
1160246-44-5 | 97% | 1g |
$450 | 2023-01-08 | |
| Enamine | EN300-92557-0.05g |
2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid |
1160246-44-5 | 95% | 0.05g |
$262.0 | 2023-09-01 | |
| Enamine | EN300-92557-0.1g |
2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid |
1160246-44-5 | 95% | 0.1g |
$392.0 | 2023-09-01 | |
| Enamine | EN300-92557-0.25g |
2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid |
1160246-44-5 | 95% | 0.25g |
$559.0 | 2023-09-01 | |
| Enamine | EN300-92557-0.5g |
2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid |
1160246-44-5 | 95% | 0.5g |
$880.0 | 2023-09-01 | |
| Enamine | EN300-92557-1.0g |
2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid |
1160246-44-5 | 95% | 1.0g |
$1128.0 | 2023-02-11 | |
| Enamine | EN300-92557-2.5g |
2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid |
1160246-44-5 | 95% | 2.5g |
$1760.0 | 2023-09-01 | |
| Enamine | EN300-92557-5.0g |
2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid |
1160246-44-5 | 95% | 5.0g |
$2814.0 | 2023-02-11 | |
| Enamine | EN300-92557-10.0g |
2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid |
1160246-44-5 | 95% | 10.0g |
$4048.0 | 2023-02-11 | |
| Enamine | EN300-92557-1g |
2-({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl}sulfanyl)acetic acid |
1160246-44-5 | 95% | 1g |
$1128.0 | 2023-09-01 |
2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid
Research Briefing on 2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid (CAS: 1160246-44-5)
In recent years, the compound 2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid (CAS: 1160246-44-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and thioether functional groups, has shown promising potential in various therapeutic applications. The purpose of this briefing is to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of 2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid involves a multi-step process that includes the formation of the oxazole ring followed by the introduction of the thioether linkage. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.
From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that it exhibits inhibitory effects on certain inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its ability to interact with key cellular receptors has sparked interest in its use as a targeted therapeutic agent in oncology. Researchers are currently investigating its mechanism of action at the molecular level to better understand its therapeutic potential.
Recent in vivo studies have further validated the compound's efficacy and safety profile. Animal models of inflammation and cancer have shown significant reduction in disease markers following treatment with 2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid. These findings are particularly encouraging, as they highlight the compound's potential to be developed into a novel drug candidate. However, further pharmacokinetic and toxicological studies are required to assess its suitability for human trials.
In conclusion, 2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid represents a promising avenue for future drug development. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further research. As the scientific community continues to explore its potential, this compound may soon play a pivotal role in addressing unmet medical needs in inflammation and oncology. Future studies should focus on elucidating its precise mechanism of action and optimizing its pharmacological properties for clinical use.
1160246-44-5 (2-({3-(propan-2-yl)-1,2-oxazol-4-ylmethyl}sulfanyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)